Cas no 895485-38-8 (ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate)

• Product Name: ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate
• CAS No: 895485-38-8
• MF: C₁₆H₁₇NO₃S₂
• MW: 335.441081762314
• CID: 6229396
• PubChem ID: 7254718
• Update Time: 2025-06-10

ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate
• ethyl 3-methyl-5-[(2-phenylsulfanylacetyl)amino]thiophene-2-carboxylate
• ethyl 3-methyl-5-[2-(phenylsulfanyl)acetamido]thiophene-2-carboxylate
• 895485-38-8
• ethyl 3-methyl-5-(2-(phenylthio)acetamido)thiophene-2-carboxylate
• F2537-1218
• AKOS008445020

• Inchi： 1S/C16H17NO3S2/c1-3-20-16(19)15-11(2)9-14(22-15)17-13(18)10-21-12-7-5-4-6-8-12/h4-9H,3,10H2,1-2H3,(H,17,18)
• InChI Key： OKQLNTSMMFXSJB-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=C1C(=O)OCC)NC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 335.06498575g/mol
• Monoisotopic Mass: 335.06498575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Additional information on ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate

Introduction to Ethyl 3-Methyl-5-2-(Phenylsulfanyl)acetamidothiophene-2-carboxylate (CAS No. 895485-38-8)

Ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate (CAS No. 895485-38-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, an acetamido group, and a phenylsulfanyl moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate can be represented as follows: C₁₆H₁₇NO₃S₂. The presence of the thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom, imparts unique electronic and steric properties to the molecule. The acetamido group, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The phenylsulfanyl moiety adds aromatic character and can influence the compound's lipophilicity and metabolic stability.

In recent years, there has been a growing interest in the development of thiophene-based compounds for their potential therapeutic applications. Research has shown that thiophenes can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate has been studied for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate has also shown promise in the field of cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of this compound as a novel anticancer agent.

The pharmacokinetic properties of ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further development into drug formulations. Additionally, preliminary toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, ethyl 3-methyl-5-2-(phenylsulfanyl)acetamidothiophene-2-carboxylate (CAS No. 895485-38-8) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound holds significant potential to contribute to the advancement of medical treatments in these areas.